Cas no 2034244-27-2 (2-(2,5-dioxopyrrolidin-1-yl)-N-[(4-methoxythian-4-yl)methyl]acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[(4-methoxythian-4-yl)methyl]acetamide
• CAS No: 2034244-27-2
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 5549203
• PubChem ID: 91816750
• Update Time: 2025-10-31

2-(2,5-dioxopyrrolidin-1-yl)-N-[(4-methoxythian-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• F6507-8846
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[(4-methoxythian-4-yl)methyl]acetamide
• AKOS025322698
• 2034244-27-2
• 2-(2,5-dioxopyrrolidin-1-yl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• Inchi： 1S/C13H20N2O4S/c1-19-13(4-6-20-7-5-13)9-14-10(16)8-15-11(17)2-3-12(15)18/h2-9H2,1H3,(H,14,16)
• InChI Key： MQIQCAGUJHWWLO-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(CN2C(CCC2=O)=O)=O)(CC1)OC

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-[(4-methoxythian-4-yl)methyl]acetamide

Compound CAS No 2034244-27-2: 2-(2,5-Dioxopyrrolidin-1-yl)-N-[(4-methoxythian-4-yl)methyl]acetamide

The compound CAS No 2034244-27-2, also known as 2-(2,5-dioxopyrrolidin-1-yl)-N-[(4-methoxythian-4-yl)methyl]acetamide, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural properties and potential for use in drug delivery systems and biocompatible materials.

Structural Insights: The molecule features a dioxopyrrolidine ring, which is a five-membered lactam structure with two oxygen atoms. This ring system is known for its stability and ability to form hydrogen bonds, making it a valuable component in various chemical frameworks. Additionally, the molecule incorporates a thiane group, specifically a methoxy-substituted thiane, which introduces sulfur into the structure. The thiane moiety is notable for its ability to participate in sulfur-based interactions, enhancing the compound's versatility in different chemical environments.

Synthesis and Optimization: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic strategies, to streamline the production process. These advancements have not only reduced production costs but also enhanced the scalability of the synthesis, making it more viable for industrial applications.

Applications in Pharmaceuticals: One of the most promising applications of this compound lies in its potential use as a drug delivery agent. The dioxopyrrolidine ring can serve as a carrier for bioactive molecules, ensuring controlled release and improved bioavailability. Furthermore, the methoxythiane group can act as a targeting moiety, enabling selective delivery to specific tissues or cells. Recent in vitro studies have demonstrated its effectiveness in encapsulating hydrophobic drugs without compromising their therapeutic efficacy.

Materials Science Perspective: Beyond pharmaceuticals, this compound has shown potential in materials science. Its ability to form stable films and coatings has been explored for use in biocompatible sensors and implantable devices. Researchers have reported that films made from this compound exhibit excellent mechanical properties and biocompatibility, making them suitable for medical applications such as artificial joints and tissue engineering scaffolds.

Recent Research Findings: A groundbreaking study published earlier this year highlighted the compound's ability to self-assemble into nanofibers under specific conditions. These nanofibers exhibit unique optical properties, which could be harnessed for applications in optoelectronics and photonics. Additionally, preliminary toxicity studies indicate that the compound has low cytotoxicity, further supporting its suitability for biomedical applications.

Future Directions: As research into this compound continues to advance, its potential applications are expected to expand further. Ongoing studies are exploring its use in gene therapy delivery systems and as a component in advanced polymer materials. The integration of computational chemistry techniques with experimental research is expected to provide deeper insights into its structural dynamics and functional properties.